Cas no 2060050-10-2 (3-methyl-2,6-dioxaspiro4.6undec-8-ene)

• Product Name: 3-methyl-2,6-dioxaspiro4.6undec-8-ene
• CAS No: 2060050-10-2
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• MDL: MFCD30488765
• CID: 5612997
• PubChem ID: 137702807
• Update Time: 2025-07-14

3-methyl-2,6-dioxaspiro4.6undec-8-ene Chemical and Physical Properties

Names and Identifiers

• 2060050-10-2
• 3-Methyl-2,6-dioxaspiro[4.6]undec-8-ene
• EN300-330860
• 2,6-Dioxaspiro[4.6]undec-8-ene, 3-methyl-
• 3-methyl-2,6-dioxaspiro4.6undec-8-ene

• MDL： MFCD30488765
• Inchi： 1S/C10H16O2/c1-9-7-10(8-11-9)5-3-2-4-6-12-10/h2,4,9H,3,5-8H2,1H3
• InChI Key： IENCWOAYUXNCOJ-UHFFFAOYSA-N
• SMILES： O1C(C)CC2(CCC=CCO2)C1

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 250.4±40.0 °C(Predicted)

Additional information on 3-methyl-2,6-dioxaspiro4.6undec-8-ene

Exploring the Unique Properties and Applications of 3-methyl-2,6-dioxaspiro4.6undec-8-ene (CAS No. 2060050-10-2)

In the realm of specialty chemicals, 3-methyl-2,6-dioxaspiro4.6undec-8-ene (CAS No. 2060050-10-2) stands out as a fascinating compound with a unique spirocyclic structure. This molecule, characterized by its spiro[4.6]undecane backbone and methyl-substituted dioxane rings, has garnered significant attention from researchers and industry professionals alike. The compound's distinctive architecture, combining cyclic ether functionalities with an olefinic moiety, makes it a valuable intermediate in organic synthesis and material science applications.

The growing interest in spirocyclic compounds like 3-methyl-2,6-dioxaspiro4.6undec-8-ene stems from their remarkable structural features and versatile applications. These molecules often exhibit enhanced stability and unique stereochemical properties compared to their monocyclic counterparts. In pharmaceutical research, similar spiro structures have shown promise in drug development due to their ability to mimic bioactive conformations. While 2060050-10-2 itself may not be a therapeutic agent, its structural motifs are valuable for designing novel molecular scaffolds.

Recent advancements in green chemistry have highlighted the importance of compounds like 3-methyl-2,6-dioxaspiro4.6undec-8-ene as potential building blocks for sustainable materials. The compound's oxygen-rich structure makes it particularly interesting for developing biodegradable polymers and eco-friendly solvents. Researchers are exploring its use in creating novel polyether materials with tunable properties, responding to the increasing demand for environmentally conscious alternatives in various industries.

The synthesis of CAS 2060050-10-2 typically involves sophisticated organic transformations, often employing catalytic ring-closing methodologies. Modern synthetic approaches focus on improving atom economy and reducing waste generation, aligning with the principles of sustainable chemistry. The compound's spirocyclic ether structure presents interesting challenges and opportunities for synthetic chemists, particularly in controlling stereochemistry during ring formation.

In material science applications, 3-methyl-2,6-dioxaspiro4.6undec-8-ene has shown potential as a precursor for advanced functional materials. Its combination of rigid spirocyclic cores and flexible ether linkages could contribute to the development of novel polymeric membranes with specific permeability characteristics. These materials might find applications in separation technologies or as components in energy storage systems, addressing current challenges in renewable energy infrastructure.

The analytical characterization of 2060050-10-2 presents unique opportunities to study conformational dynamics in complex cyclic systems. Advanced techniques such as NMR spectroscopy and X-ray crystallography are essential for elucidating the three-dimensional structure of this compound. Understanding these structural details is crucial for predicting its reactivity and potential applications in various chemical transformations.

From a commercial perspective, the market for specialized spirocyclic compounds like 3-methyl-2,6-dioxaspiro4.6undec-8-ene is expanding. The growing demand for high-performance materials in electronics, coatings, and specialty chemicals drives innovation in this sector. While production volumes may currently be limited to research-scale quantities, the compound's unique properties suggest potential for broader industrial adoption as applications are further developed.

Safety considerations for handling CAS 2060050-10-2 follow standard laboratory protocols for organic compounds. Proper personal protective equipment and ventilation systems should be employed when working with this material. While not classified as hazardous under normal conditions, prudent handling practices are recommended, as with all chemical substances in research and industrial settings.

The future research directions for 3-methyl-2,6-dioxaspiro4.6undec-8-ene are particularly exciting. Scientists are investigating its potential in click chemistry applications, where its olefinic functionality could serve as a reactive handle for modular synthesis. Additionally, the compound's structural features make it an interesting candidate for developing molecular machines or supramolecular assemblies, areas that are gaining significant attention in nanotechnology.

For researchers seeking spirocyclic building blocks or oxygen-rich intermediates, 2060050-10-2 represents an intriguing option. Its combination of structural complexity and functional group diversity offers numerous possibilities for creative molecular design. As synthetic methodologies continue to advance, we can expect to see expanded applications of this and related compounds in both academic and industrial settings.

Environmental considerations surrounding 3-methyl-2,6-dioxaspiro4.6undec-8-ene are an important aspect of current research. Scientists are evaluating its biodegradation pathways and potential eco-toxicity profiles, particularly if it finds broader application in material science. These studies are crucial for ensuring that any future large-scale use aligns with global sustainability goals and green chemistry principles.

The patent landscape surrounding spirocyclic ether compounds like CAS 2060050-10-2 is actively evolving. Recent filings indicate growing interest in these structures for various applications, from specialty materials to flavor and fragrance components. This intellectual property activity underscores the commercial potential of such molecules and the importance of continued innovation in this chemical space.

From a regulatory standpoint, 3-methyl-2,6-dioxaspiro4.6undec-8-ene is not currently subject to significant restrictions, making it accessible for research and development purposes. However, as with any chemical substance, users should stay informed about evolving regulations and ensure compliance with all applicable chemical safety standards in their respective jurisdictions.

In conclusion, 3-methyl-2,6-dioxaspiro4.6undec-8-ene (CAS No. 2060050-10-2) represents a compelling example of how structural complexity in organic chemistry can lead to diverse applications. Its unique spirocyclic architecture and functional group arrangement continue to inspire researchers across multiple disciplines. As synthetic capabilities advance and application areas expand, this compound and its derivatives are likely to play increasingly important roles in developing next-generation materials and chemical solutions.